Cas no 1361667-79-9 (2'-(Bromomethyl)-2,3,5,3'-tetrachlorobiphenyl)

2'-(Bromomethyl)-2,3,5,3'-tetrachlorobiphenyl is a halogenated biphenyl derivative featuring a bromomethyl substituent at the 2' position and chlorine atoms at the 2, 3, 5, and 3' positions. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the development of polychlorinated biphenyl (PCB) analogs for research applications. Its bromomethyl group offers reactivity for further functionalization, enabling cross-coupling or nucleophilic substitution reactions. The tetrachlorinated structure provides stability and influences electronic properties, making it valuable in studies of PCB metabolism, environmental persistence, or toxicology. Careful handling is required due to its potential hazards as a halogenated organic compound.

2'-(Bromomethyl)-2,3,5,3'-tetrachlorobiphenyl structure

1361667-79-9 structure

Product Name:2'-(Bromomethyl)-2,3,5,3'-tetrachlorobiphenyl

CAS No:1361667-79-9

MF:C₁₃H₇BrCl₄

MW:384.910679101944

CID:4790544

Update Time:2025-11-05

2'-(Bromomethyl)-2,3,5,3'-tetrachlorobiphenyl Chemical and Physical Properties

Names and Identifiers

- 2'-(Bromomethyl)-2,3,5,3'-tetrachlorobiphenyl
- Inchi： 1S/C13H7BrCl4/c14-6-10-8(2-1-3-11(10)16)9-4-7(15)5-12(17)13(9)18/h1-5H,6H2
- InChI Key： COKIWNZRRDKXEV-UHFFFAOYSA-N
- SMILES： BrCC1C(=CC=CC=1C1C=C(C=C(C=1Cl)Cl)Cl)Cl

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 276
XLogP3: 6.9
Topological Polar Surface Area: 0

2'-(Bromomethyl)-2,3,5,3'-tetrachlorobiphenyl Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A011008654-250mg	2'-(Bromomethyl)-2,3,5,3'-tetrachlorobiphenyl	1361667-79-9	97%	250mg	475.20 USD	2021-05-31
Alichem	A011008654-500mg	2'-(Bromomethyl)-2,3,5,3'-tetrachlorobiphenyl	1361667-79-9	97%	500mg	798.70 USD	2021-05-31
Alichem	A011008654-1g	2'-(Bromomethyl)-2,3,5,3'-tetrachlorobiphenyl	1361667-79-9	97%	1g	1,475.10 USD	2021-05-31

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Additional information on 2'-(Bromomethyl)-2,3,5,3'-tetrachlorobiphenyl

Introduction to 2'-(Bromomethyl)-2,3,5,3'-tetrachlorobiphenyl (CAS No. 1361667-79-9)

2'-(Bromomethyl)-2,3,5,3'-tetrachlorobiphenyl (CAS No. 1361667-79-9) is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various scientific and industrial fields. This compound belongs to the class of polychlorinated biphenyls (PCBs), which are known for their stability and resistance to degradation. The presence of bromine and multiple chlorine atoms in its structure imparts specific properties that make it a subject of interest for researchers and chemists.

The chemical formula of 2'-(Bromomethyl)-2,3,5,3'-tetrachlorobiphenyl is C₁₃H₇BrCl₄. Its molecular weight is approximately 408.94 g/mol. The compound is characterized by a biphenyl core with a bromomethyl group and four chlorine atoms substituted at specific positions. This unique arrangement of functional groups contributes to its distinct physical and chemical properties.

In terms of physical properties, 2'-(Bromomethyl)-2,3,5,3'-tetrachlorobiphenyl is a solid at room temperature with a melting point ranging from 100°C to 110°C. It is insoluble in water but exhibits good solubility in organic solvents such as dichloromethane, acetone, and ethanol. These solubility characteristics make it suitable for various chemical reactions and analytical techniques.

The chemical reactivity of 2'-(Bromomethyl)-2,3,5,3'-tetrachlorobiphenyl is influenced by the presence of the bromomethyl group and the multiple chlorine atoms. The bromomethyl group can undergo nucleophilic substitution reactions, making it a valuable intermediate in the synthesis of more complex molecules. Additionally, the chlorine atoms can participate in various substitution reactions, further expanding its synthetic utility.

Recent research has focused on the potential applications of 2'-(Bromomethyl)-2,3,5,3'-tetrachlorobiphenyl in materials science and environmental chemistry. In materials science, the compound's stability and resistance to degradation make it a candidate for use in the development of advanced polymers and coatings. These materials can be used in various industries, including electronics and construction.

In environmental chemistry, the behavior of 2'-(Bromomethyl)-2,3,5,3'-tetrachlorobiphenyl in different environmental matrices has been studied to understand its fate and transport. Research has shown that while the compound is relatively stable under normal environmental conditions, it can be degraded by certain microorganisms under specific conditions. This information is crucial for assessing its potential environmental impact and developing strategies for its safe use and disposal.

The toxicological profile of 2'-(Bromomethyl)-2,3,5,3'-tetrachlorobiphenyl has also been a subject of interest. Studies have indicated that exposure to high concentrations of this compound can have adverse effects on human health and the environment. However, the specific mechanisms underlying these effects are still being investigated to provide a comprehensive understanding of its toxicological properties.

In conclusion, 2'-(Bromomethyl)-2,3,5,3'-tetrachlorobiphenyl (CAS No. 1361667-79-9) is a multifaceted compound with unique chemical properties that make it valuable for various applications in materials science and environmental chemistry. Ongoing research continues to explore its potential uses and environmental impact, contributing to a deeper understanding of this intriguing molecule.